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For Researchers, Scientists, and Drug Development Professionals

Sparfosic acid, also known as N-(phosphonoacetyl)-L-aspartic acid (PALA), is a potent

inhibitor of the enzyme aspartate transcarbamoylase (ATCase).[1][2][3] ATCase catalyzes a

critical step in the de novo pyrimidine biosynthesis pathway, a vital process for DNA and RNA

synthesis in rapidly proliferating cells, particularly cancer cells.[1] This guide provides a

comparative overview of the synthesis and biological evaluation of Sparfosic acid and its

analogues, offering insights into their potential as anticancer agents.

Mechanism of Action: Targeting Pyrimidine
Biosynthesis
Sparfosic acid acts as a transition-state analogue inhibitor of ATCase, mimicking the

tetrahedral intermediate formed during the condensation of carbamoyl phosphate and L-

aspartate.[3][4] By binding to the active site of ATCase, Sparfosic acid and its active

analogues block the synthesis of N-carbamoyl-L-aspartate, a key precursor for pyrimidine

nucleotides.[2] This disruption of pyrimidine metabolism leads to the inhibition of DNA and RNA

synthesis, ultimately inducing cell cycle arrest and apoptosis in cancer cells.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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